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Compound of Interest |

Compound Name: 3-(Pyrimidin-4-yl)propanoic acid
CAS No.: 819850-17-4
Cat. No.: B1439017
Get Quote
. J

Official IUPAC Name: 3-(Pyrimidin-4-yl)propanoic acid

Introduction

3-(Pyrimidin-4-yl)propanoic acid is a heterocyclic carboxylic acid that belongs to the broader
class of pyrimidine derivatives. The pyrimidine core, a fundamental component of nucleic acids,
imparts significant biological relevance to its derivatives, making them a subject of considerable
interest in medicinal chemistry and drug discovery. Molecules incorporating the pyrimidine
scaffold are known to exhibit a wide array of pharmacological activities, including but not limited
to antimicrobial, antiviral, and anticancer properties. This guide provides a comprehensive
overview of the available technical information on 3-(pyrimidin-4-yl)propanoic acid, focusing
on its chemical identity, structural characteristics, and potential as a scaffold in the
development of novel therapeutic agents. While this specific molecule is not as extensively
studied as some of its analogues, this guide will synthesize the existing data and provide a
framework for future research and application.

Chemical Identity and Physicochemical Properties
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A precise understanding of the chemical and physical properties of 3-(pyrimidin-4-
yl)propanoic acid is fundamental for its application in research and development. These
properties influence its reactivity, solubility, and pharmacokinetic profile.

Property Value Source

3-(pyrimidin-4-yl)propanoic

IUPAC Name ) PubChem
acid

Molecular Formula C7HsN20:2 PubChem

Molecular Weight 152.15 g/mol PubChem

Canonical SMILES C1=CN=C(C=N1)CCC(=0)O PubChem
VWNIMRNPQZKKAU-

InChlKey PubChem

UHFFFAOYSA-N

CAS Number 206956-61-0 PubChem

Note: Experimental data on properties such as pKa, logP, and aqueous solubility are not readily
available in the current literature. These values would need to be determined experimentally or
through computational prediction for drug development purposes.

Synthesis and Characterization

While a specific, detailed synthesis protocol for 3-(pyrimidin-4-yl)propanoic acid is not widely
published, its structure suggests a logical synthetic approach based on established organic
chemistry principles. A plausible synthetic route is outlined below, providing a conceptual
framework for its preparation.

Conceptual Synthesis Workflow

The synthesis of 3-(pyrimidin-4-yl)propanoic acid could likely be achieved through a multi-
step process starting from a suitable pyrimidine precursor.

Radical Malonic Ester Hydrolysis &

4-Methylpyrimidine M» 4-(Bromomethyl)pyrimidine —SYMV Diethyl (pyrimidin-4-ylmethyl)malonate MV 3-(Pyrimidin-4-yl)propanoic acid
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Caption: Conceptual workflow for the synthesis of 3-(pyrimidin-4-yl)propanoic acid.

Step-by-Step Experimental Protocol (Hypothetical)

This protocol is a representative example based on standard organic synthesis techniques and
would require optimization and validation.

e Step 1: Bromination of 4-Methylpyrimidine.

o Rationale: To introduce a reactive handle at the methyl group for subsequent carbon-

carbon bond formation.

o Procedure: 4-Methylpyrimidine would be treated with a brominating agent such as N-
bromosuccinimide (NBS) in the presence of a radical initiator like benzoyl peroxide in a
suitable solvent (e.g., carbon tetrachloride) under reflux.

e Step 2: Malonic Ester Synthesis.
o Rationale: To form the propanoic acid backbone through alkylation of diethyl malonate.

o Procedure: The crude 4-(bromomethyl)pyrimidine from the previous step would be reacted
with diethyl malonate in the presence of a base, such as sodium ethoxide, in ethanol.

o Step 3: Hydrolysis and Decarboxylation.
o Rationale: To convert the diester to the final carboxylic acid.

o Procedure: The resulting diethyl (pyrimidin-4-ylmethyl)malonate would be subjected to
acidic or basic hydrolysis to cleave the ester groups, followed by heating to induce
decarboxylation and yield 3-(pyrimidin-4-yl)propanoic acid.

Characterization

The identity and purity of the synthesized 3-(pyrimidin-4-yl)propanoic acid would be
confirmed using standard analytical techniques:
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e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be used to
confirm the chemical structure.

e Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular
formula.

« Infrared (IR) Spectroscopy: To identify the characteristic functional groups, particularly the
carboxylic acid O-H and C=0 stretches.

Potential Biological Activity and Applications in
Drug Discovery

The pyrimidine moiety is a well-established pharmacophore in medicinal chemistry. Its
presence in 3-(pyrimidin-4-yl)propanoic acid suggests a range of potential biological
activities.

As a Scaffold for Novel Therapeutics

The structure of 3-(pyrimidin-4-yl)propanoic acid, featuring a carboxylic acid group and a
heterocyclic pyrimidine ring, makes it an attractive starting point for the synthesis of a diverse
library of compounds. The carboxylic acid can be readily converted to amides, esters, and
other derivatives, allowing for the exploration of structure-activity relationships (SAR).

Potential Therapeutic Areas

Given the broad biological activities of pyrimidine derivatives, 3-(pyrimidin-4-yl)propanoic
acid and its analogues could be investigated for a variety of therapeutic applications, including:

e Oncology: Many pyrimidine-based compounds are used as anticancer agents.

« Infectious Diseases: The pyrimidine ring is a key component of several antibacterial and
antiviral drugs.

 Inflammation: Certain pyrimidine derivatives have demonstrated anti-inflammatory
properties.

Logical Relationship of Drug Discovery Potential
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Caption: The role of 3-(pyrimidin-4-yl)propanoic acid in a drug discovery pipeline.

Conclusion and Future Directions

3-(Pyrimidin-4-yl)propanoic acid represents a molecule with significant untapped potential in
the field of medicinal chemistry. While the current body of literature on this specific compound
is limited, its structural features suggest that it could serve as a valuable building block for the
synthesis of novel bioactive molecules. Future research should focus on developing and
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optimizing a robust synthetic route, followed by a thorough characterization of its
physicochemical properties. Subsequent biological screening of a library of its derivatives could
uncover novel therapeutic applications, contributing to the ever-expanding landscape of
pyrimidine-based pharmaceuticals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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